Cas no 219298-57-4 ((E)-3-(2,4-Dimethoxyphenyl)-1-(3-methoxyphenyl)prop-2-en-1-one)

• Product Name: (E)-3-(2,4-Dimethoxyphenyl)-1-(3-methoxyphenyl)prop-2-en-1-one
• CAS No: 219298-57-4
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• MDL: MFCD01901460
• CID: 4711316
• Update Time: 2025-10-22

(E)-3-(2,4-Dimethoxyphenyl)-1-(3-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,4-Dimethoxyphenyl)-1-(3-methoxyphenyl)prop-2-en-1-one
• (E)-3-(2,4-dimethoxyphenyl)-1-(3-methoxyphenyl)prop-2-en-1-one
• (E)-3-(2,4-Dimethoxyphenyl)-1-(3-methoxyphenyl)prop-2-en-1-one

• MDL： MFCD01901460
• Inchi： 1S/C18H18O4/c1-20-15-6-4-5-14(11-15)17(19)10-8-13-7-9-16(21-2)12-18(13)22-3/h4-12H,1-3H3/b10-8+
• InChI Key： XJCOZZGFVGJAQR-CSKARUKUSA-N
• SMILES： O(C)C1C=C(C=CC=1/C=C/C(C1C=CC=C(C=1)OC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 379
• XLogP3: 3.6
• Topological Polar Surface Area: 44.8

Additional information on (E)-3-(2,4-Dimethoxyphenyl)-1-(3-methoxyphenyl)prop-2-en-1-one

Compound CAS No. 219298-57-4: (E)-3-(2,4-Dimethoxyphenyl)-1-(3-methoxyphenyl)prop-2-en-1-one

The compound with CAS No. 219298-57-4, commonly referred to as (E)-3-(2,4-Dimethoxyphenyl)-1-(3-methoxyphenyl)prop-2-en-1-one, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a conjugated enone system and multiple methoxy substituents. The presence of these groups imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of (E)-3-(2,4-Dimethoxyphenyl)-1-(3-methoxyphenyl)prop-2-en-1-one involves a series of carefully designed reactions that highlight the principles of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and enhancing yield. Researchers have also explored the use of green chemistry techniques to synthesize this compound, aligning with global efforts to promote sustainable chemical practices.

In terms of applications, this compound has shown promising potential in the development of novel pharmaceutical agents. Its ability to interact with specific biological targets makes it a candidate for drug design in areas such as cancer therapy, neurodegenerative diseases, and inflammatory conditions. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways that are critical for cancer progression.

Beyond pharmacology, (E)-3-(2,4-Dimethoxyphenyl)-1-(3-methoxyphenyl)prop-2-en-1-one has also found applications in the field of materials science. Its conjugated system makes it suitable for use in organic electronics, particularly in the development of semiconducting materials and light-emitting diodes (LEDs). Recent research has focused on optimizing its electronic properties through structural modifications, paving the way for its integration into advanced electronic devices.

The study of this compound has also contributed to our understanding of fundamental chemical concepts. For example, its reactivity patterns under various conditions have provided insights into the behavior of similar enone-containing compounds. Additionally, computational chemistry techniques have been employed to model its electronic structure and predict its reactivity, further advancing our knowledge in this area.

In conclusion, CAS No. 219298-57-4 represents a versatile and intriguing compound with a wide range of potential applications. As research continues to uncover new aspects of its properties and functionalities, it is poised to play an increasingly important role in both academic and industrial settings. The ongoing exploration into its synthesis, characterization, and applications underscores its significance as a key molecule in modern chemistry.